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Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B1163861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 30-Oxopseudotaraxasterol is a complex pentacyclic triterpenoid of significant

interest within the scientific community due to its intricate chemical architecture. This document

provides a comprehensive guide to its chemical structure and known properties, compiled from

available chemical databases and literature. It is important to note that while the foundational

chemical information is established, detailed experimental data regarding its biological activities

and specific analytical characteristics remain limited in publicly accessible resources.

Chemical Structure and Identification
30-Oxopseudotaraxasterol is chemically defined as

(1S,4aS,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bR)-10-hydroxy-1,4a,6a,6b,9,9,12a-

heptamethyl-4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-tetradecahydro-1H-picene-2-

carbaldehyde.[1] Its structure is characterized by a pentacyclic core, a hydroxyl group, and a

carbaldehyde functional group.

Table 1: Chemical Identification of 30-Oxopseudotaraxasterol
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Identifier Value Source

CAS Number 160481-71-0 Alfa Chemistry[1]

Molecular Formula C30H48O2 Alfa Chemistry[1]

Molecular Weight 440.7 g/mol Alfa Chemistry[1]

IUPAC Name

(1S,4aS,6aR,6aR,6bR,8aR,10
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Physicochemical Properties
The physical and chemical properties of 30-Oxopseudotaraxasterol have been predicted

through computational models, with some experimental data available. These properties are

crucial for understanding its behavior in biological systems and for the development of

analytical methods.

Table 2: Physicochemical Properties of 30-Oxopseudotaraxasterol
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Property Value Source

Appearance Solid Alfa Chemistry[1]

Boiling Point 520.0 ± 23.0 °C Alfa Chemistry[1]

Density 1.033 ± 0.06 g/ml Alfa Chemistry[1]

Topological Polar Surface Area 37.3 Å² PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

XlogP 8.2 PubChem

Predicted LogS -5.672 PubChem

Spectral Data
Detailed experimental spectral data, such as 1H NMR, 13C NMR, and mass spectrometry for

30-Oxopseudotaraxasterol, are not readily available in the surveyed literature. For

comparative analysis, researchers often refer to the spectral data of structurally similar

compounds like taraxerol.

Biological Activity and Signaling Pathways
Currently, there is a notable absence of published studies detailing the specific biological

activities and mechanisms of action of 30-Oxopseudotaraxasterol. However, the broader

class of triterpenoids, and specifically pseudotaraxasterol derivatives, are known to exhibit a

range of pharmacological effects. To provide context, the known activities of related

compounds are discussed, though it must be emphasized that these are not direct properties of

30-Oxopseudotaraxasterol.

For instance, other oxysterols and taraxasterol derivatives have been investigated for their anti-

inflammatory and cytotoxic properties. The potential signaling pathways implicated in the action

of such related compounds often involve complex intracellular cascades.
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As no specific signaling pathways for 30-Oxopseudotaraxasterol have been elucidated, a

hypothetical workflow for screening its potential biological activity is presented below. This

diagram illustrates a general approach that could be employed in future research.
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Initial Screening

Mechanism of Action Studies

In Vivo Validation

30-Oxopseudotaraxasterol

Panel of Cancer Cell Lines

Treatment

Cytotoxicity Assay (e.g., MTT)

Apoptosis Assays (e.g., Annexin V)

If Cytotoxic

Cell Cycle Analysis

If Cytotoxic

Signaling Pathway Analysis (e.g., Western Blot)

Animal Model of Disease

Promising Lead

Efficacy Studies Toxicity Assessment
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Plant Material Collection and Drying

Solvent Extraction (e.g., Methanol, Ethanol)

Crude Extract Concentration

Column Chromatography (e.g., Silica Gel)

Further Purification (e.g., HPLC)

Structural Elucidation (NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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